molecular formula C14H22N2O2 B8661886 N,N-dibutyl-4-nitroaniline CAS No. 92493-35-1

N,N-dibutyl-4-nitroaniline

Cat. No.: B8661886
CAS No.: 92493-35-1
M. Wt: 250.34 g/mol
InChI Key: GKQAJXHWTPRUJG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N-dibutyl-4-nitroaniline is a useful research compound. Its molecular formula is C14H22N2O2 and its molecular weight is 250.34 g/mol. The purity is usually 95%.
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Properties

CAS No.

92493-35-1

Molecular Formula

C14H22N2O2

Molecular Weight

250.34 g/mol

IUPAC Name

N,N-dibutyl-4-nitroaniline

InChI

InChI=1S/C14H22N2O2/c1-3-5-11-15(12-6-4-2)13-7-9-14(10-8-13)16(17)18/h7-10H,3-6,11-12H2,1-2H3

InChI Key

GKQAJXHWTPRUJG-UHFFFAOYSA-N

Canonical SMILES

CCCCN(CCCC)C1=CC=C(C=C1)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-nitroaniline (1.4 g, 10 mmol) in 1,2-dichloroethane (10 ml) at 0° C. was added butyraldehyde (1.8 g, 25 mmol). The reaction mixture was stirred for 0.5 hour, then sodium triacetoxyborohydride (5.3 g, 25 mmol) and acetic acid (1 ml) was added. The reaction mixture was stirred at room temperature for 2 hours. Solvent were removed under reduced pressure and the residue purified on column of silica gel to provide the titled 4-nitro-N,N-dibutylaniline (1.1 g, 44%) as a yellow solid. 1HNNMR (CDCl3, 300 MHz), δ ppm 8.10 and 6.58 (d, J=9 Hz, 4H, Ar—H), 3.36 (t, J=9.0 Hz, 4H, 2 NCH2), 1.6 (m, 4H, 2CH2), 1.48 (m, 4H, 2CH2), 0.98 (t, 6H, 2CH3), MS (ESI) (M+1)+ 251.
Quantity
1.4 g
Type
reactant
Reaction Step One
Quantity
1.8 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
5.3 g
Type
reactant
Reaction Step Two
Quantity
1 mL
Type
reactant
Reaction Step Two

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